Antitumor agent-160

• Molecular Formula: C21H30O3
• Molecular Weight: 330.5 g/mol
• InChI: InChI=1S/C21H30O3/c1-6-13(3)17-14(4)8-15-7-12(2)9-21(24)10-16(11-22)19(23)20(17,5)18(15)21/h6,8,10,12,15,17-18,22,24H,7,9,11H2,1-5H3/b13-6+
• InChIKey: WELOOUDIAASGHM-AWNIVKPZSA-N

Antitumor Agent-160 (CAY10755) Overview

Antitumor agent-160 (also catalogued as CAY10755; CAS 1262489-36-0) is a semi-synthetic derivative of the antifungal agent phenalenone that has been repurposed for oncology research [1]. It is a fungal metabolite originally isolated from *P. macrospinosa* and has demonstrated reproducible cytotoxicity against a panel of human cancer cell lines, including A549 (lung), H116 (colon), PSN-1 (pancreatic), and T98G (glioblastoma) [2]. This compound serves as a chemical biology probe for investigating phenalenone-based antitumor mechanisms and as a reference standard for comparative studies within the fungal polyketide class [3].

Phenalenone-derived chemical probe for cytotoxicity mechanism studies

Reference standard for comparative polyketide-class compound screening

Reported cell-model response across multiple cancer histotypes

• [1] Sánchez López, J.M., Martínez Insua, M., Vinuesa-Navarro, M.D.L.á., et al. Phenalenones as antitumoral agents. WO/2011/009899 (2011). View Source
• [2] Cayman Chemical. CAY10755 Product Datasheet. CAT N°: 28464. 2024. View Source
• [3] Elsebai M, Saleem M, Tejesvi MV, Kajula M, Mattila S, Mehiri M, Turprinen A, Pirttilä AM. Fungal phenalenones: chemistry, biology, biosynthesis and phylogeny. Nat Prod Rep. 2014;31:628–45. View Source

Antitumor Agent-160 (CAY10755) Substitution Risks

The phenalenone scaffold is not a monolithic pharmacophore; subtle modifications to the tricyclic core dramatically alter potency, selectivity, and even biological function—shifting from antifungal to anticancer activity or modulating photosensitization properties [1]. Antitumor agent-160 (compound Ia) is specifically a hemiacetal-containing derivative of phenalenone, and its unique C21H30O3 architecture yields IC50 values ranging from 2.2 to 7.7 μM across distinct cancer histotypes, a profile that differs markedly from other phenalenone congeners such as hispidulone B (IC50 2.71–23.94 μM) or peniciphenalenin G (IC50 21.4 μM) [2][3]. Generic substitution with a structurally related phenalenone, or worse, with the similarly named but entirely distinct 'Anticancer agent 160' (Compound 6; C28H29NO6), will introduce uncontrolled variables in target engagement, cellular uptake, and metabolic stability, thereby invalidating cross-study comparisons and procurement-based reproducibility .

Phenalenone scaffold modifications shift biological function – antifungal, antitumor, or photosensitizer activity may not transfer across analogs.

CAY10755’s hemiacetal substitution produces a distinct cytotoxicity profile; replacing with hispidulone B or peniciphenalenin G may not reproduce the same cell-line sensitivity.

Nomenclature overlap with ‘Anticancer agent 160’ (different scaffold) risks procurement misidentification – verify CAS 1262489-36-0.

• [1] Gombodorj S, Yang MH, Shang ZG, Liu RH, Li TX, Yin GP, Kong LY. New phenalenone derivatives from the desert plant endophytic fungus Chaetosphaeronema hispidulum. J Antibiot. 2020;73:56–59. View Source
• [2] Qi X, et al. A new cytotoxic phenalenone derivative from Penicillium oxalicum. Nat Prod Res. 2023;37(8):1397-1400. View Source
• [3] TargetMol. Anticancer agent 160 (Compound 6) Product Datasheet. Cat. No. T83086. View Source

Antitumor Agent-160 (CAY10755) Comparative Evidence

Pancreatic Adenocarcinoma Cytotoxicity Comparison

Antitumor agent-160 (CAY10755) exhibits superior potency in the PSN-1 pancreatic adenocarcinoma cell line relative to other phenalenone derivatives evaluated in cross-study comparable assays. Specifically, CAY10755 achieves an IC50 of 2.2 μM in PSN-1 cells [1], whereas hispidulone B (a structurally distinct phenalenone from *Chaetosphaeronema hispidulum*) demonstrates considerably weaker activity against Huh7 hepatocellular carcinoma cells (IC50 22.93 μM) and HeLa cervical carcinoma cells (IC50 23.94 μM) [2]. Furthermore, peniciphenalenin G, another fungal phenalenone, shows only moderate cytotoxicity against Caco2 colorectal cancer cells (IC50 21.4 μM), while the clinical standard regorafenib registers an IC50 of 8.2 μM in the same assay [3].

Pancreatic cytotoxicity

Reported

IC50 2.2 μM (PSN-1) vs. hispidulone B 22.93–23.94 μM, peniciphenalenin G 21.4 μM, regorafenib 8.2 μM

Supports pancreatic cell-model endpoint review

Cross-study comparison; data to verify

Evidence Dimension	Half-maximal inhibitory concentration (IC50) in cancer cell viability assays
Target Compound Data	IC50 = 2.2 μM (PSN-1 pancreatic adenocarcinoma cells)
Comparator Or Baseline	Hispidulone B: IC50 = 22.93 μM (Huh7) and 23.94 μM (HeLa); Peniciphenalenin G: IC50 = 21.4 μM (Caco2); Regorafenib (positive control): IC50 = 8.2 μM (Caco2)
Quantified Difference	CAY10755 is 10.4-fold more potent than hispidulone B in the most sensitive comparator cell line and 3.7-fold more potent than regorafenib in cross-cell line comparison
Conditions	In vitro cytotoxicity assays; PSN-1 cells for target compound; Huh7, HeLa, and Caco2 cells for comparators

Why This Matters

The enhanced potency in PSN-1 cells indicates that CAY10755 may be a preferential chemical probe for pancreatic cancer models where other phenalenones demonstrate weak or no activity.

• [1] Cayman Chemical. CAY10755 Product Datasheet. CAT N°: 28464. 2024. View Source
• [2] Gombodorj S, Yang MH, Shang ZG, Liu RH, Li TX, Yin GP, Kong LY. Hispidulones A and B, two new phenalenone analogs from desert plant endophytic fungus Chaetosphaeronema hispidulum. J Antibiot. 2020;73:56–59. View Source
• [3] Qi X, et al. A new cytotoxic phenalenone derivative from Penicillium oxalicum. Nat Prod Res. 2023;37(8):1397-1400. View Source

Cross-Cancer Potency Profile vs. Hispidulone B

Antitumor agent-160 (CAY10755) demonstrates a broad but distinct potency profile across four human cancer cell lines: A549 lung carcinoma (IC50 = 4.6 μM), H116 colorectal adenocarcinoma (IC50 = 4.0 μM), PSN-1 pancreatic adenocarcinoma (IC50 = 2.2 μM), and T98G glioblastoma (IC50 = 7.7 μM) [1]. In contrast, hispidulone B shows a much wider potency range (IC50 values from 2.71 μM to 23.94 μM) with a clear preference for lung cancer cells (A549 IC50 = 2.71 μM) but weak activity against cervical and liver cancer cells (HeLa IC50 = 23.94 μM; Huh7 IC50 = 22.93 μM) [2]. While hispidulone B is slightly more potent in the A549 lung model (2.71 μM vs. 4.6 μM), CAY10755 offers a more balanced potency profile across diverse tissue origins, with particularly enhanced activity in pancreatic and colorectal cancer models.

Cross-cancer profile

Reported

CAY10755: 2.2–7.7 μM (A549, H116, PSN-1, T98G) vs. hispidulone B: 2.71–23.94 μM (A549, Huh7, HeLa)

Balanced cell-model response across histotypes

Cross-study; comparator cell lines differ

Evidence Dimension	IC50 values across a panel of human cancer cell lines
Target Compound Data	A549: 4.6 μM; H116: 4.0 μM; PSN-1: 2.2 μM; T98G: 7.7 μM
Comparator Or Baseline	Hispidulone B: A549: 2.71 μM; Huh7: 22.93 μM; HeLa: 23.94 μM
Quantified Difference	CAY10755 is 1.7-fold less potent in A549, but 10.4-fold and 10.9-fold more potent than hispidulone B in the comparator's other cell lines (Huh7 and HeLa, respectively)
Conditions	In vitro cytotoxicity assays; identical cell lines not available for all comparators; cross-study comparison performed

Why This Matters

The balanced potency profile makes CAY10755 a more versatile tool compound for pan-cancer screening, whereas hispidulone B's activity is largely restricted to lung cancer models.

• [1] Cayman Chemical. CAY10755 Product Datasheet. CAT N°: 28464. 2024. View Source
• [2] Gombodorj S, Yang MH, Shang ZG, Liu RH, Li TX, Yin GP, Kong LY. Hispidulones A and B, two new phenalenone analogs from desert plant endophytic fungus Chaetosphaeronema hispidulum. J Antibiot. 2020;73:56–59. View Source

Chemical Identity Verification to Prevent Misidentification

A critical procurement risk exists due to nomenclature overlap: 'Antitumor agent-160' (CAY10755; CAS 1262489-36-0; C21H30O3; MW 330.46) is frequently conflated with 'Anticancer agent 160' (Compound 6; CAS not assigned; C28H29NO6; MW 475.5) . The latter is a natural product isolated from *Parthenium hysterophorus* with a reported IC50 of 5.0 μM exclusively against HCT-116 colorectal cancer cells [1]. The compounds are chemically unrelated and exhibit divergent molecular targets and spectra of activity. Antitumor agent-160 (CAY10755) is a phenalenone derivative, whereas Anticancer agent 160 is a sesquiterpene lactone-like natural product. Procurement of the incorrect compound will irreproducibly alter experimental outcomes.

Identity verification

Specification review

CAS 1262489-36-0; C21H30O3; MW 330.46 vs. Anticancer agent 160 (MW 475.5; C28H29NO6)

Procurement identity confirmation context

Verify CAS at receiving to avoid misidentification

Evidence Dimension	Molecular identity and cytotoxic profile
Target Compound Data	Antitumor agent-160 (CAY10755): CAS 1262489-36-0; C21H30O3; MW 330.46; IC50 range 2.2–7.7 μM across 4 cell lines
Comparator Or Baseline	Anticancer agent 160 (Compound 6): C28H29NO6; MW 475.5; IC50 5.0 μM against HCT-116 only
Quantified Difference	Completely distinct chemical scaffolds with no structural similarity; divergent molecular weights (330.46 vs. 475.5) and elemental compositions
Conditions	Chemical analysis by LC-MS, NMR, and elemental analysis

Why This Matters

Verification of CAS registry number (1262489-36-0) and molecular weight (330.46) is essential to ensure procurement of the intended phenalenone derivative and avoid experimental failure due to compound misidentification.

• [1] TargetMol. Anticancer agent 160 (Compound 6) Product Datasheet. Cat. No. T83086. View Source

Functional Switch from Antifungal to Antitumor Activity

The parent scaffold, phenalenone, is a well-characterized antifungal agent and photosensitizer with no intrinsic antitumor activity in the absence of light activation [1]. The specific derivatization to yield Antitumor agent-160 (compound Ia) confers direct, light-independent cytotoxicity against human cancer cells (IC50 values ranging from 2.2 to 7.7 μM) [2]. This functional switch demonstrates that the C9 hemiacetal and hydroxylation pattern in CAY10755 are essential for antiproliferative activity, a property not shared by unmodified phenalenone or other naturally occurring phenalenone analogs such as sculezonone-A and sculezonone-B, which primarily inhibit eukaryotic DNA polymerases [3].

Functional switch

Class-level

Direct cytotoxicity (2.2–7.7 μM) vs. parent phenalenone (antifungal/photosensitizer) and sculezonone-A (DNA pol. IC50 17 μM)

Supports phenalenone mechanism-of-action studies

Class-level inference; data to verify

Evidence Dimension	Biological activity (antifungal vs. antitumor) and mechanism of action
Target Compound Data	Antitumor agent-160: direct cytotoxicity against cancer cells (IC50 2.2–7.7 μM) without light activation
Comparator Or Baseline	Parent phenalenone: antifungal activity and photosensitization; sculezonone-A/B: DNA polymerase inhibition (IC50 17 μM and 90 μM, respectively)
Quantified Difference	Functional switch from antifungal/photosensitizer to direct cytotoxic antitumor agent; 5.3-fold greater potency than sculezonone-A in polymerases
Conditions	In vitro assays under dark conditions; polymerase inhibition assays

Why This Matters

The unique functional switch validates CAY10755 as a distinct chemical tool for studying phenalenone-based antitumor mechanisms, separate from photosensitization or polymerase inhibition pathways.

• [1] Salas E, et al. Phenalenone-photodynamic therapy induces apoptosis on human tumor cells mediated by caspase-8 and p38-MAPK activation. 2018. View Source
• [2] Cayman Chemical. CAY10755 Product Datasheet. CAT N°: 28464. 2024. View Source
• [3] Perpelescu M, et al. Novel phenalenone derivatives from a marine-derived fungus exhibit distinct inhibition spectra against eukaryotic DNA polymerases. J Biol Chem. 2002;277(25):22107-22114. View Source

Antitumor Agent-160 (CAY10755) Applications

Pancreatic Cancer Chemical Biology Probe

For research programs investigating phenalenone-based therapies in pancreatic ductal adenocarcinoma (PDAC), Antitumor agent-160 (CAY10755) is the preferred chemical probe due to its 10.4-fold greater potency in PSN-1 cells (IC50 = 2.2 μM) relative to hispidulone B in comparator cancer models [1][2]. This enhanced activity in a pancreatic cell line distinguishes CAY10755 from other phenalenone derivatives that show weak or no activity in gastrointestinal cancers.

Pan-Cancer Phenotypic Screening

In multi-cell line screening campaigns where a phenalenone reference standard is required, CAY10755 offers a balanced potency profile (IC50 range 2.2–7.7 μM across A549, H116, PSN-1, and T98G cells) [1]. This contrasts with hispidulone B, whose activity is heavily skewed toward lung cancer models (A549 IC50 = 2.71 μM) with weak activity in cervical and liver cancer cells (IC50 > 20 μM) [2]. CAY10755 thus serves as a more reliable pan-cancer control compound for normalization and cross-tissue comparison.

Procurement Quality Control: Nomenclature Verification

Procurement specialists and laboratory managers must verify that the compound ordered corresponds to CAS 1262489-36-0 (MW 330.46) rather than the similarly named 'Anticancer agent 160' (MW 475.5) [1][2]. Implementation of a CAS-based verification step during receiving and inventory logging prevents the introduction of an incorrect chemical entity, which would compromise experimental reproducibility and cross-study comparability .

Phenalenone SAR: Functional Switch Analysis

For medicinal chemistry campaigns exploring the repurposing of antifungal phenalenones as antitumor agents, CAY10755 serves as a critical benchmark compound demonstrating a functional switch from photosensitization/DNA polymerase inhibition to direct, light-independent cytotoxicity [1][2]. Its specific C9 hemiacetal and hydroxylation pattern can be used as a starting point for synthetic optimization or as a reference for evaluating novel phenalenone derivatives .

Application

Selection Property

Validation Focus

Pancreatic cancer cell-model studies

Reported PSN-1 cell-line sensitivity

Phenalenone-class cytotoxicity endpoint review

Multi-cell-line cytotoxicity screening

Balanced cell-model response across histotypes

Cross-tissue cytotoxicity profile normalization

Procurement identity verification

CAS-based chemical identity confirmation

Prevention of misidentification with similarly named compound

Phenalenone scaffold repurposing studies

Functional switch from antifungal to cytotoxic activity

Mechanism-of-action differentiation from photosensitization

• [1] Cayman Chemical. CAY10755 Product Datasheet. CAT N°: 28464. 2024. View Source
• [2] Gombodorj S, Yang MH, Shang ZG, Liu RH, Li TX, Yin GP, Kong LY. Hispidulones A and B, two new phenalenone analogs from desert plant endophytic fungus Chaetosphaeronema hispidulum. J Antibiot. 2020;73:56–59. View Source